2-Acetoxy-4'-methylbenzophenone
Overview
Description
2-Acetoxy-4’-methylbenzophenone, also known as AMBP, is an organic compound. It has a molecular formula of C16H14O3 and a molecular weight of 254.28 g/mol .
Molecular Structure Analysis
The molecular structure of 2-Acetoxy-4’-methylbenzophenone consists of a benzophenone core with an acetoxy group at the 2 position and a methyl group at the 4’ position .Scientific Research Applications
Synthesis of Novel Compounds
2-Acetoxy-4’-methylbenzophenone can be used as a starting material in the synthesis of novel compounds. For instance, it has been used in the synthesis of new 2,3-dimethoxy and 3-acetoxy-2-methyl benzamides .
Antioxidant Activity
Compounds synthesized from 2-Acetoxy-4’-methylbenzophenone have shown significant antioxidant activity. They have been found to exhibit total antioxidant, free radical scavenging, and metal chelating activity .
Antibacterial Activity
The synthesized compounds from 2-Acetoxy-4’-methylbenzophenone have also demonstrated antibacterial activity. They have been tested for their in vitro growth inhibitory activity against different bacteria .
Medical Applications
Benzamides, a class of compounds that can be synthesized from 2-Acetoxy-4’-methylbenzophenone, have been widely used in medical applications. They have been used in the treatment of cancer, hypercholesterolemia, and juvenile hyperactivity .
Industrial Applications
Amide compounds, which can be derived from 2-Acetoxy-4’-methylbenzophenone, are used in various industrial sectors such as the plastic, rubber industry, paper industry, and agriculture .
Drug Discovery
Amide compounds have been used in drug discovery. They are found in potential biological molecules, such as natural products, proteins, synthetic intermediates, and commercial drugs .
Safety and Hazards
Mechanism of Action
Target of Action
Similar compounds have been used in the synthesis of various antibiotics , suggesting that it may interact with bacterial proteins or enzymes.
Biochemical Pathways
Given its potential role in antibiotic synthesis , it may influence pathways related to bacterial cell wall synthesis or protein production.
Result of Action
As a potential precursor in antibiotic synthesis , it may contribute to the inhibition of bacterial growth or proliferation.
properties
IUPAC Name |
[2-(4-methylbenzoyl)phenyl] acetate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H14O3/c1-11-7-9-13(10-8-11)16(18)14-5-3-4-6-15(14)19-12(2)17/h3-10H,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QZPNCKDYVPFCRY-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C(=O)C2=CC=CC=C2OC(=O)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H14O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20641555 |
Source
|
| Record name | 2-(4-Methylbenzoyl)phenyl acetate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20641555 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
254.28 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Acetoxy-4'-methylbenzophenone | |
CAS RN |
890098-91-6 |
Source
|
| Record name | 2-(4-Methylbenzoyl)phenyl acetate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20641555 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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